(R)-2-Amino-2-(2-methoxyphenyl)acetic acid
Overview
Description
Scientific Research Applications
Bioelectronics
Application Summary
The PPDA Hybrid is a novel material that combines polypyrrole/poly (3-dodecylthiophene)/polyacrylamide . It has robust mechanical strength, electrical performance, and biocompatibility .
Methods of Application
The integration of polypyrrole/poly (3-dodecylthiophene) with polyacrylamide forms a distinctive aerogel network within the hydrogel, resulting in the formation of the PPDA hybrid .
Results and Outcomes
Compared to the PPy aerogel, the PPDA hybrid exhibits significantly enhanced electrical conductivity with a fivefold increase up to 1.6 S/m . It also exhibits remarkable electrochemical performance, with a specific capacitance of 149.6 F/g at 1 A/g current density and a capacitance retention of 82.3% after 1000 cycles at 5 A/g . Moreover, the PPDA hybrid maintains stable electrochemical performance even after folding at angles of 90° and 135° and stretching to 50% strain for 30 cycles .
The multifunctional PPDA hybrid combines flexibility, high electrical conductivity, good electrochemical properties, and biocompatibility, making it a promising platform for a range of applications, particularly in flexible supercapacitor and strain sensing applications .
Quantum Internet
Application Summary
The concept of a Quantum Internet is being explored, which could revolutionize the way information is exchanged . This involves the use of quantum entanglement, where two or more objects are linked so that they contain the same information even if they are far apart .
Methods of Application
Three separate research groups have demonstrated quantum entanglement over several kilometers of existing optical fibers in real urban areas . This is a key step towards a future quantum internet .
Results and Outcomes
A quantum internet could enable any two users to establish almost unbreakable cryptographic keys to protect sensitive information . It could also enable certain types of scientific experiment, for example by creating networks of optical telescopes that have the resolution of a single dish hundreds of kilometers wide .
Electromagnetic Spectrum
Application Summary
The Electromagnetic Spectrum has a wide range of applications, from radio and TV waves to microwaves, infrared radiation, visible light, ultraviolet radiation, X-rays, and gamma rays .
Methods of Application
These electromagnetic waves are produced by currents in wires and circuits and are used in various technologies . For example, radio waves are used for audio information transmission, while microwaves are used for heating .
Results and Outcomes
The characteristics of the various types of electromagnetic waves are related to their frequencies and wavelengths . The range of frequencies and wavelengths is remarkable, and the dividing line between some categories is distinct, whereas other categories overlap .
Electromagnetic Induction
Electromagnetic Induction
is used in many everyday technologies, such as the magnetic stripe on the back of your personal credit card .
Methods of Application
The magnetic stripe works on the same principle as the audio or video tape, in which a magnetic field is used to encode information .
Results and Outcomes
This technology allows for the secure storage and transmission of personal information, making transactions safer and more convenient .
Safety And Hazards
properties
IUPAC Name |
(2R)-2-amino-2-(2-methoxyphenyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-13-7-5-3-2-4-6(7)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSACLYOIBPCJU-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1[C@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Amino-2-(2-methoxyphenyl)acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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